Cas no 7128-64-5 (2,5-Bis(5-tert-butylbenzooxazol-2-yl)thiophene)

• Product Name: 2,5-Bis(5-tert-butylbenzooxazol-2-yl)thiophene
• CAS No: 7128-64-5
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• MDL: MFCD00005774
• CID: 47226
• PubChem ID: 24848734
• Update Time: 2025-09-22

2,5-Bis(5-tert-butylbenzooxazol-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(5-(tert-butyl)benzo[d]oxazol-2-yl)thiophene
• Fluorescent Brightener OB
• FLUOESCENT BRIGHTENER-OB
• FBA 184
• 2,5-Thiophenediylbis(5-tert-butyl-1,3-benzoxazole)
• Optical Brightener OB
• 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene
• 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene (purified by sublimation)
• 2,5-BIS -(5-T-BUTYLBENZOXAZOLYL- [2'])-THIOPHENE (BBOT)
• 2,5-Bis(5-(tert-butyl)benzo-[d]oxazol-2-yl)thiophene
• 2,5-Bis(5-tert-butylbenzooxazol-2-yl)thiophene
• Fluorescent Brightener 184
• 2,2'-(2,5-thiophenediyl)bis(5-tert-butylbenzoxazole)
• 2,4-DICHLORO-5-BROMOPYRIMIDINE,COLOURLESS OIL
• B-184
• BBOT, scintillation grade
• bbot150
• EUTEX OB-RC
• Fluorescent Brightener
• OptiblancPL
• UVITEX
• UVITEX 2B
• UVITEX OB
• BBOT
• yingguangzengbaijiOB
• optical brightener

• MDL： MFCD00005774
• Inchi： 1S/C26H26N2O2S/c1-25(2,3)15-7-9-19-17(13-15)27-23(29-19)21-11-12-22(31-21)24-28-18-14-16(26(4,5)6)8-10-20(18)30-24/h7-14H,1-6H3
• InChI Key： AIXZBGVLNVRQSS-UHFFFAOYSA-N
• SMILES： CC(C1C=C2C(OC(C3SC(C4OC5C(=CC(C(C)(C)C)=CC=5)N=4)=CC=3)=N2)=CC=1)(C)C
• BRN： 631803

Computed Properties

• Exact Mass: 430.17100
• Monoisotopic Mass: 430.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Melting Point: 199.0 to 203.0 deg-C
• Boiling Point: 531.2°C at 760 mmHg
• Flash Point: >350°C
• Refractive Index: 1.6360 (estimate)
• Solubility: toluene: soluble50mg/mL
• Water Partition Coefficient: Soluble in acetone and toluene. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 80.30000
• LogP: 7.95950
• Merck: 1014
• λmax: 373(EtOH)(lit.)
• Solubility: Insoluble in water, soluble in alkanes, fats, mineral oils, waxes and common organic solvents.

2,5-Bis(5-tert-butylbenzooxazol-2-yl)thiophene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：DM4888332
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds